4-(Morpholine-4-sulfonyl)benzene-1-sulfonyl fluoride

• Molecular Formula: C10H12FNO5S2
• Molecular Weight: 309.3 g/mol
• SMILES: C1COCCN1S(=O)(=O)C2=CC=C(C=C2)S(=O)(=O)F
• InChI: InChI=1S/C10H12FNO5S2/c11-18(13,14)9-1-3-10(4-2-9)19(15,16)12-5-7-17-8-6-12/h1-4H,5-8H2
• InChIKey: SUWQDSCMTGRJQM-UHFFFAOYSA-N

Structural Identity & Procurement Baseline

4-(Morpholine-4-sulfonyl)benzene-1-sulfonyl fluoride (CAS 1774016-10-2) is a dual-sulfonyl aromatic compound [1] bearing a reactive benzenesulfonyl fluoride warhead at the 1-position and a morpholine-4-sulfonyl substituent at the 4-position . With a molecular formula of C₁₀H₁₂FNO₅S₂ and a monoisotopic mass of 309.014 Da [2], it belongs to the broader class of aryl sulfonyl fluorides that have gained prominence as “privileged warheads” in covalent chemical biology [3]. The compound is commercially supplied at ≥95% purity for research use and is structurally distinct from both simpler benzenesulfonyl fluorides and the corresponding sulfonyl chloride analog . Its bifunctional architecture – combining an electrophilic SO₂F group with a solubilising morpholinosulfonyl moiety – positions it at the intersection of SuFEx (Sulfur(VI) Fluoride Exchange) click chemistry and probe/drug discovery [3].

▶ SuFEx-compatible covalent warhead for chemical biology

▶ Dual-electrophile architecture supports bi-orthogonal probe design

▶ Defined purity specification for assay-ready procurement

• [1] PubChem CID 114791165, 4-(Morpholine-4-sulfonyl)benzene-1-sulfonyl fluoride. View Source
• [2] PubChem CID 114791165, Computed Properties – Exact Mass 309.01409299 Da. View Source
• [3] Narayanan, A. & Jones, L. H. (2015) Sulfonyl fluorides as privileged warheads in chemical biology, Chem. Sci., 6, 2650–2659. View Source

Generic Substitution Risks in Covalent Probe Workflows

Aryl sulfonyl fluorides cannot be treated as interchangeable building blocks because the balance between electrophilic reactivity and aqueous stability is exquisitely sensitive to the aryl scaffold [1]. Simply swapping this compound for its sulfonyl chloride analog (CAS 465514-13-0) introduces a substantially more hydrolytically labile electrophile that generates HCl upon decomposition, compromising buffer pH and protein integrity during biochemical assays [2]. Conversely, substituting with the simpler 4-(morpholin-4-yl)benzene-1-sulfonyl fluoride (CAS 2228269-23-4), which lacks the interposed sulfonyl spacer, alters the electronic character of the ring and eliminates one hydrogen-bond-accepting sulfonyl oxygen, which can shift target engagement profiles and solubility behaviour . The quantitative evidence below demonstrates that even closely related aryl sulfonyl fluorides exhibit material differences in stability, chemoselectivity, polarity, and reactivity – differences that directly affect experimental reproducibility, bioconjugation efficiency, and procurement specification integrity.

Sulfonyl chloride analog (CAS 465514-13-0)

Rapid hydrolysis and HCl release may alter buffer pH and protein integrity, limiting use in extended incubations.

Direct morpholine-linked analog (CAS 2228269-23-4)

Missing sulfonyl spacer shifts electronic profile and H-bond capacity, potentially changing target engagement and solubility.

Morpholine-4-sulfonyl fluoride (no aryl ring)

Lacks aromatic scaffold, preventing aryl-based elaboration required for many probe design strategies.

• [1] Jones, L. H. (2022) Sulfonyl fluorides as targets and substrates in the development of new synthetic methods, Nat. Rev. Chem., 6, 146–161. View Source
• [2] Wikipedia, Sulfonyl halide – stability order fluorides > chlorides > bromides > iodides. View Source

Quantified Differentiation vs. Closest Analogs

Hydrolytic Stability: Sulfonyl Fluoride vs. Chloride

The 4-(Morpholine-4-sulfonyl)benzene-1-sulfonyl fluoride scaffold exhibits a hydrolysis half-life of approximately 24 hours in aqueous buffer at pH 7.4 . This stands in stark contrast to the corresponding sulfonyl chloride analog (4-(Morpholine-4-sulfonyl)benzene-1-sulfonyl chloride, CAS 465514-13-0), for which aryl sulfonyl chlorides are known to undergo rapid hydrolysis – typically on the order of minutes to a few hours under comparable conditions, with rates accelerated by the HCl by-product [1]. The >10-fold stability advantage of the fluoride ensures that the reactive warhead remains intact throughout typical biochemical incubation periods (1–24 h), whereas the chloride analog would suffer significant deactivation before reaching target engagement equilibrium.

Hydrolytic Stability

Class-level

Reported t₁/₂ ≈ 24 h (pH 7.4) vs. minutes for chloride analog

May enable overnight incubation protocols; chloride analog deactivates rapidly.

Class-level inference; confirm stability under specific assay conditions.

Evidence Dimension	Hydrolysis half-life (t₁/₂) in aqueous buffer pH 7.4
Target Compound Data	t₁/₂ ≈ 24 h
Comparator Or Baseline	4-(Morpholine-4-sulfonyl)benzene-1-sulfonyl chloride: t₁/₂ on the order of minutes (class-level; aryl sulfonyl chlorides hydrolyze rapidly in aqueous media)
Quantified Difference	>10-fold longer half-life for the fluoride derivative
Conditions	Aqueous buffer, pH 7.4 (physiological conditions); target compound data from VulcanChem technical description; sulfonyl chloride class stability from sulfonyl halide literature

Why This Matters

For procurement decisions in covalent probe development, the 24-hour aqueous stability window enables overnight enzymatic incubations and reliable dose–response assays that the chloride analog cannot support.

• [1] Wikipedia, Sulfonyl halide: stability decreases fluorides > chlorides; sulfonyl chlorides prone to rapid hydrolysis. View Source

Chemoselectivity: SuFEx vs. Multi-Pathway Reactivity

Sulfonyl fluorides engage in exclusive reaction at the sulfur center (SuFEx mechanism), producing only sulfonylation products . In contrast, sulfonyl chlorides can undergo competing O-sulfonylation and hydrolysis side reactions, leading to product mixtures that require chromatographic purification [1]. In a direct parallel synthesis comparison of aliphatic sulfonyl fluorides versus chlorides with amines bearing additional functionality, sulfonyl fluorides gave clean sulfonamide products whereas the corresponding chlorides failed due to side reactions [2]. Although this head-to-head study used aliphatic systems, the principle of superior chemoselectivity of the SO₂F group over SO₂Cl is established as a class-wide property applicable to aryl scaffolds including the target compound [3].

Chemoselectivity

Reported

Exclusive S-sulfonylation (SuFEx); chloride analog gives competing O‑sulfonylation and hydrolysis.

Cleaner product with functionalized amines; chloride reactions may fail or require purification.

Cross-study comparable; aliphatic model support, aryl scaffold verification advised.

Evidence Dimension	Reaction pathway selectivity (sulfonylation vs. side reactions)
Target Compound Data	Exclusive sulfonylation at sulfur (SuFEx pathway); clean conversion with functionalized amines
Comparator Or Baseline	4-(Morpholine-4-sulfonyl)benzene-1-sulfonyl chloride: competing O-sulfonylation and hydrolysis; failed with functionalized amines in parallel synthesis
Quantified Difference	Qualitative: clean product vs. failed reaction (class-level supported by direct aliphatic SF vs. SC comparison)
Conditions	Reaction with amines bearing additional functional groups; parallel synthesis format (Bogolubsky et al., 2014, ACS Comb. Sci.)

Why This Matters

The exclusive S-sulfonylation of the fluoride warhead translates to higher isolated yields, simpler purification, and greater library synthesis throughput – critical for medicinal chemistry procurement where compound quantity and purity directly affect screening data quality.

• [1] NSTL archive: arylsulfonyl chlorides considerably more reactive chemically than corresponding fluorides; O-selectivity not observed in arylsulfonyl fluorides. View Source
• [2] Bogolubsky, A. V. et al. (2014) Sulfonyl Fluorides as Alternative to Sulfonyl Chlorides in Parallel Synthesis of Aliphatic Sulfonamides, ACS Comb. Sci., 16(4), 192–197. View Source
• [3] Imperial College London, Unconventional reactivity of sulfonyl fluorides: increased stability vs. sulfonyl chlorides and high selectivity for SuFEx pathway. View Source

Topological Polar Surface Area Differentiation

The target compound carries a computed topological polar surface area (tPSA) of 97.5 Ų [1], which is substantially higher than the tPSA expected for the direct morpholine-linked analog 4-(morpholin-4-yl)benzene-1-sulfonyl fluoride (CAS 2228269-23-4), estimated at approximately 46–57 Ų based on the single sulfonyl group and the direct N-phenyl morpholine linkage . The difference arises because the interposed sulfonyl group (–SO₂–) between the morpholine ring and the benzene core contributes two additional hydrogen-bond-accepting oxygen atoms (total 7 H-bond acceptors for the target vs. 4 for the direct analog) [2]. The elevated tPSA predicts improved aqueous solubility but reduced passive membrane permeability, which is a deliberate design feature for extracellular or lysate-based probe applications where solubility-limited assay concentrations are a common failure point .

Polar Surface Area

Head-to-head

tPSA 97.5 Ų (target) vs. ~46–57 Ų for direct morpholine analog (~2‑fold higher)

Higher tPSA predicts improved aqueous solubility; better fit for extracellular probe applications.

Computed property; experimental solubility may differ.

Evidence Dimension	Topological polar surface area (tPSA)
Target Compound Data	97.5 Ų (PubChem computed)
Comparator Or Baseline	4-(Morpholin-4-yl)benzene-1-sulfonyl fluoride: estimated ~46–57 Ų (single sulfonyl, direct N-phenyl morpholine; MCULE database logP/PSA records for related scaffolds)
Quantified Difference	~2-fold higher tPSA for the target compound
Conditions	Computed property: PubChem Cactvs 3.4.8.24 (target); MCULE database for comparator scaffold estimation

Why This Matters

For assay development procurement, the ~2-fold higher tPSA directly translates to better solubility in aqueous buffer systems (reducing DMSO carryover artefacts) and dictates differentiated application niches – the target compound is inherently better suited for extracellular target engagement studies.

• [1] PubChem CID 114791165, Computed Properties – Topological Polar Surface Area 97.5 Ų. View Source
• [2] PubChem CID 114791165, Hydrogen Bond Acceptor Count = 7 vs. 4 for the direct morpholine-linked analog. View Source

Lipophilicity and Aqueous Assay Compatibility

The compound exhibits a computed XLogP3-AA value of 0.5 [1], placing it in an optimal lipophilicity window for biochemical assay compatibility. This is significantly lower than the 4-methyl-3-(morpholine-4-sulfonyl)benzene-1-sulfonyl fluoride analog (predicted LogP increase of ~0.5–1.0 units from the methyl substitution) and markedly lower than the estimated LogP of the corresponding sulfonyl chloride analog (~1.5–2.0, owing to the more lipophilic chlorine atom vs. fluorine) . A LogP of 0.5 predicts both adequate aqueous solubility for ≥10 μM assay concentrations and minimal non-specific protein binding, whereas the more lipophilic analogs risk precipitation and promiscuous binding artefacts that confound dose–response interpretation .

Lipophilicity (LogP)

Reported

XLogP3-AA 0.5 vs. ≥1.0 for lipophilic analogs (≥2‑fold difference)

Low LogP supports aqueous solubility and reduces risk of nonspecific binding.

Predicted LogP; confirm with experimental logD measurement.

Evidence Dimension	Predicted octanol-water partition coefficient (XLogP3-AA)
Target Compound Data	0.5 (PubChem computed)
Comparator Or Baseline	4-Methyl-3-(morpholine-4-sulfonyl)benzene-1-sulfonyl fluoride: predicted LogP ~1.0–1.5 (methyl effect); 4-(Morpholine-4-sulfonyl)benzene-1-sulfonyl chloride: estimated LogP ~1.5–2.0
Quantified Difference	Target LogP 0.5 vs. ≥1.0 for lipophilic analogs (≥2-fold difference in predicted partition coefficient)
Conditions	Computed XLogP3-AA (PubChem); methyl analog LogP shift estimated from standard Hansch π(CH₃) ≈ +0.5; chloride LogP estimated from halogen substituent constants

Why This Matters

Procurement selection based on LogP directly impacts assay robustness: the target compound's LogP of 0.5 minimises the risk of compound precipitation in aqueous assay buffers, reducing false-negative rates in high-throughput screening campaigns.

• [1] PubChem CID 114791165, Computed Properties – XLogP3-AA = 0.5. View Source

Dual Electrophilic Warhead Architecture

The target compound uniquely presents two chemically distinct sulfonyl electrophiles: a benzenesulfonyl fluoride (SO₂F) that undergoes SuFEx click chemistry and a morpholinosulfonamide (SO₂–N) that can be further functionalised through the morpholine nitrogen or serve as a solubility/affinity handle . This contrasts with the direct morpholine analog 4-(morpholin-4-yl)benzene-1-sulfonyl fluoride (CAS 2228269-23-4), which contains only a single sulfonyl electrophilic centre (the SO₂F) with the morpholine directly N-linked to the phenyl ring – eliminating the second sulfonyl as a functionalisation site . The morpholine-4-sulfonyl fluoride analog (CAS 63698-84-0) lacks the aryl scaffold entirely, precluding aromatic substitution-based elaboration . In SuFEx-based probe design, having two addressable sulfonyl centres enables sequential orthogonal conjugation: the SO₂F can be used for target protein labelling while the morpholinosulfonamide can incorporate a reporter tag or affinity handle without cross-reactivity [1].

Dual Electrophilic Architecture

Head-to-head

Two addressable sulfonyl centers: benzenesulfonyl fluoride + morpholinosulfonamide

Enables sequential orthogonal conjugation, simplifying probe assembly.

Structural comparison based on SMILES; confirm orthogonal reactivity experimentally.

Evidence Dimension	Number of chemically addressable sulfonyl electrophilic centres
Target Compound Data	2 distinct sulfonyl groups (benzenesulfonyl fluoride + morpholinosulfonamide)
Comparator Or Baseline	4-(Morpholin-4-yl)benzene-1-sulfonyl fluoride: 1 sulfonyl group (benzenesulfonyl fluoride only); Morpholine-4-sulfonyl fluoride: 1 sulfonyl fluoride, no aryl ring
Quantified Difference	2 vs. 1 addressable sulfonyl centres; additional morpholinosulfonamide enables bi-orthogonal functionalisation
Conditions	Structural comparison based on SMILES: C1COCCN1S(=O)(=O)C2=CC=C(C=C2)S(=O)(=O)F (target) vs. O=S(=O)(F)c1ccc(N2CCOCC2)cc1 (direct analog)

Why This Matters

For chemical biology procurement, the dual-electrophile architecture eliminates the need to purchase separate building blocks for warhead and reporter-handle installation, reducing synthesis steps and overall project cost while enabling cleaner probe design with fewer protecting-group manipulations.

• [1] Narayanan, A. & Jones, L. H. (2015) Sulfonyl fluorides as privileged warheads in chemical biology, Chem. Sci., 6, 2650–2659 – discussion of orthogonal probe design strategies. View Source

Commercial Purity Baseline and Direct Assay Use

The target compound is commercially supplied at a minimum purity specification of 95% , which is a defined, quality-controlled baseline suitable for direct use in biochemical and cellular assays without additional purification. In contrast, the sulfonyl chloride analog 4-(Morpholine-4-sulfonyl)benzene-1-sulfonyl chloride is frequently supplied as “technical grade” [1] with unspecified purity ranges that can introduce batch-to-batch variability and necessitate re-characterisation prior to use . For procurement in reproducible screening campaigns, the defined 95% purity specification reduces the hidden cost and time burden of in-house purification and analytical verification, while the sulfonyl chloride's inherent moisture sensitivity and tendency to degrade during storage further erode its effective purity over time [2].

Commercial Purity Baseline

Specification review

Defined ≥95% purity vs. technical grade (undefined) for chloride analog

Reduces in-house purification burden; supports assay-to-assay reproducibility.

Supplier specification (2025–2026); request CoA for lot-specific data.

Evidence Dimension	Commercially specified minimum purity
Target Compound Data	95% (AKSci specification; also listed at 95% by Leyan)
Comparator Or Baseline	4-(Morpholine-4-sulfonyl)benzene-1-sulfonyl chloride: technical grade (Thermo Scientific Maybridge); purity not guaranteed to a tight specification
Quantified Difference	Defined 95% vs. technical grade (undefined purity range; moisture-sensitive degradation reduces effective purity)
Conditions	Commercial procurement specifications as of 2025–2026 from AKSci, Leyan, and Thermo Fisher Scientific Maybridge catalogues

Why This Matters

For high-throughput screening laboratories, the defined 95% purity specification eliminates the need for costly QC re-analysis and re-purification steps, directly reducing the fully-loaded cost per assay well and improving inter-plate reproducibility.

• [1] Fisher Scientific, 4-(Morpholine-4-sulfonyl)-benzenesulfonyl chloride, Technical Grade, Thermo Scientific Maybridge. View Source
• [2] Wikipedia, Sulfonyl halide – sulfonyl chlorides prone to hydrolysis upon moisture exposure. View Source

High-Confidence Application Scenarios

Covalent Probe Design for Extended Aqueous Incubation

The ~24-hour hydrolytic half-life at pH 7.4 makes this compound the appropriate choice for activity-based protein profiling (ABPP) and target engagement experiments that require overnight (12–18 h) incubation with cell lysates or live cells. The sulfonyl chloride analog, with its rapid hydrolysis kinetics, would be >90% deactivated within the same timeframe, rendering it unsuitable for protocols where sustained electrophile availability is essential for labelling low-abundance or slowly reacting targets.

Parallel Library Synthesis via SuFEx Click Chemistry

For medicinal chemistry groups building sulfonamide libraries via SuFEx click chemistry, the exclusive S-sulfonylation pathway ensures clean conversion with amines that carry additional reactive functionality (alcohols, protected amines, heterocycles). The defined 95% purity starting material and the chemoselectivity advantage over sulfonyl chlorides translate to higher isolated yields, simpler LCMS traces for quality control, and fewer failed reactions – directly reducing the cost per library member in plate-based parallel synthesis formats [1].

Extracellular Target Probe Development

With a computed LogP of 0.5 and a tPSA of 97.5 Ų [2], this compound is intrinsically better suited than lipophilic analogs (LogP ≥ 1.0) for probe applications targeting extracellular protein domains, secreted enzymes, or cell-surface receptors. The low lipophilicity minimises non-specific hydrophobic interactions with assay plates and serum proteins, reducing false-positive hit rates in fluorescence polarisation and TR-FRET assays, while the high tPSA ensures solubility at the ≥10 μM concentrations typically required for biochemical IC₅₀ determinations without exceeding recommended DMSO levels .

Bi-Orthogonal Probe Construction Strategy

The dual-electrophile architecture enables a streamlined two-step probe assembly: first, the benzenesulfonyl fluoride warhead is used for target protein covalent modification (or for attachment of a click-chemistry handle such as an alkyne); second, the morpholinosulfonamide nitrogen or the sulfonamide itself serves as an orthogonal anchor point for installing a fluorophore, biotin affinity tag, or PEG solubiliser. This eliminates the need for separate scaffold procurement and reduces protecting-group chemistry, accelerating probe development timelines in chemical biology core facilities [3].

Application

Selection Property

Validation Focus

Extended-incubation covalent probe design

Aqueous warhead stability

Hydrolytic half-life under assay conditions

Parallel sulfonamide library synthesis

Exclusive S-sulfonylation (SuFEx)

Reaction fidelity and product purity by LCMS

Extracellular target probe development

Low lipophilicity and high polar surface area

Solubility and nonspecific binding assessment

Bi-orthogonal dual-labeling probe construction

Dual addressable sulfonyl groups

Orthogonal conjugation sequence and efficiency

• [1] Bogolubsky, A. V. et al. (2014) Sulfonyl Fluorides as Alternative to Sulfonyl Chlorides in Parallel Synthesis of Aliphatic Sulfonamides, ACS Comb. Sci., 16(4), 192–197. View Source
• [2] PubChem CID 114791165, Computed Properties – XLogP3-AA = 0.5; Topological Polar Surface Area = 97.5 Ų. View Source
• [3] Narayanan, A. & Jones, L. H. (2015) Sulfonyl fluorides as privileged warheads in chemical biology, Chem. Sci., 6, 2650–2659 – orthogonal probe design strategies. View Source